Synthesis of azabicyclic systems using nitrogen-directed radical rearrangements
Organic & Biomolecular Chemistry Pub Date: 2007-08-02 DOI: 10.1039/B707566A
Abstract
Radical rearrangements are important transformations in organic synthesis. The stabilisation of α-nitrogen radicals is shown to be a useful effect for the control of radical rearrangements and is applied to the synthesis of a variety of azabicyclic frameworks. The utility of this method is illustrated in the synthesis of bioactive targets.
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Journal Name：Organic & Biomolecular Chemistry
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